Cas no 19647-70-2 (L-Cysteine,S-[(acetylamino)methyl]-)

• Product Name: L-Cysteine,S-[(acetylamino)methyl]-
• CAS No: 19647-70-2
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• MDL: MFCD00270475
• CID: 136199
• PubChem ID: 1590100
• Update Time: 2025-10-05

L-Cysteine,S-[(acetylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-[(acetylamino)methyl]-
• H-Cys(Acm)-OH.H2O
• H-Cys(Acm)-OH·H2O
• H-Cys(Acm)-OH·H2OS-Acetamidomethyl-L-cysteine monohydrate
• H-Cys(Acm)-OH• H2O
• S-Acetamidomethyl-L-cysteine monohydrate
• 3-Oxo-2,3-dihydro-1,2-benzisothiazole-6-carboxylic acid 1,1-dioxide
• saccharin-6-carboxylic acid
• S-acetamidomethyl cysteine
• S-acetamidomethyl-L-cysteine
• S-Acm-cystein
• S-(Acetamidomethyl)cysteine
• Einecs 243-201-0
• (S-acetamidomethyl)cysteine
• S-(acetamidomethyl)-L-cysteine
• S-[(Acetylamino)methyl]-L-cysteine
• 28798-28-9 (Hydrochloride)
• L-Cysteine, S-[(acetylamino)methyl]-
• H-Cys(AcM)-OH·H2O S-AcetaMidoMethyl-L-cysteine Monohydrate
• AS-82060
• AKOS024264558
• (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid
• EN300-302432
• QFQYGJMNIDGZSG-YFKPBYRVSA-N
• L-Cysteine, S-((acetylamino)methyl)-
• SY9A2W0W25
• SCHEMBL210387
• CS-0636612
• UNII-SY9A2W0W25
• Q27459003
• ALANINE, 3-((ACETAMIDOMETHYL)THIO)-, L-
• 19647-70-2
• ACETAMIDOMETHYLCYSTEINE
• H-Cys(Acm)-OH
• (R)-3-((Acetamidomethyl)thio)-2-aminopropanoic acid
• (2R)-2-amino-3-[(acetamidomethyl)sulfanyl]propanoic acid
• HY-148667
• S-((ACETYLAMINO)METHYL)-L-CYSTEINE
• L-cysteine, S-[(acetylamino)methyl]-, hydrochloride
• STL558034
• G71013
• ALBB-028184

• MDL： MFCD00270475
• Inchi： 1S/C6H12N2O3S/c1-4(9)8-3-12-2-5(7)6(10)11/h5H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： QFQYGJMNIDGZSG-YFKPBYRVSA-N
• SMILES： S(CNC(C)=O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 210.06700
• Monoisotopic Mass: 192.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 456.5°Cat760mmHg
• Flash Point: 229.9°C
• Refractive Index: 1.549
• Solubility: Soluble (540 g/l) (25 º C),
• PSA: 126.95000
• LogP: 0.25200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives